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Compound of Interest

Compound Name: tert-Butyl vinyl ether

Cat. No.: B1585547

An In-depth Technical Guide on the Physical Properties of Tert-Butyl Vinyl Ether

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the key physical properties of tert-
butyl vinyl ether, specifically its boiling point and density. The information is supplemented
with detailed experimental protocols for the determination of these properties, ensuring
accurate and reproducible results in a laboratory setting.

Core Physical Properties

Tert-butyl vinyl ether is a colorless liquid and a member of the enol ether family.[1] It is utilized
in various chemical syntheses, including the production of 3-tert-butoxycyclobutanone and as
an intermediate for functional vinyl monomers.[2][3]

Data Presentation

The quantitative physical properties of tert-butyl vinyl ether are summarized in the table
below for easy reference and comparison.
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Physical Property Value Conditions
N ) at standard atmospheric
Boiling Point 75-76 °C
pressure (760 mmHQ)[2][4][5]
78 °C
Density 0.762 g/mL at 25 °C[4]
0.775 g/cm? Not specified

Experimental Protocols

Accurate determination of physical properties is critical for the successful design and execution
of chemical reactions and processes. The following sections detail standardized methodologies
for measuring the boiling point and density of liquids like tert-butyl vinyl ether.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6][7] The following protocol is a common method for its determination in a laboratory
setting.

Apparatus:

o Thiele tube or similar heating apparatus (e.g., oil bath)
e Thermometer

o Capillary tube (sealed at one end)

o Small test tube (fusion tube)

e Heat source (e.g., Bunsen burner or hot plate)

e Liquid paraffin or other suitable heating oil

Procedure:
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Fill the small test tube with 2-3 mL of tert-butyl vinyl ether.
Place the capillary tube, with its open end downwards, into the test tube containing the liquid.
Attach the test tube to the thermometer using a rubber band or thread.

Suspend the thermometer and the attached test tube in the Thiele tube, ensuring the liquid in
the test tube is below the level of the heating oil.

Gently heat the side arm of the Thiele tube.[8]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.
Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to enter the capillary tube.[8] Record this temperature.

Determination of Density

Density is the mass of a substance per unit volume. The following protocol outlines a
straightforward method for determining the density of a liquid.

Apparatus:

e Graduated cylinder (e.g., 25 mL or 50 mL)
 Electronic balance

» Beaker

Procedure:

e Place a clean, dry graduated cylinder on the electronic balance and tare the balance to zero.

[9]
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o Carefully pour a known volume of tert-butyl vinyl ether into the graduated cylinder. Record
the exact volume, reading the bottom of the meniscus at eye level to avoid parallax error.[9]

» Place the graduated cylinder containing the liquid back on the tared electronic balance.
» Record the mass of the liquid.[9]
o Calculate the density using the formula: Density = Mass / Volume.[9]

e For improved accuracy, it is recommended to repeat the measurement several times and
calculate the average density.[10]

Visualizations

The following diagrams illustrate the logical relationship between the substance and its
properties, as well as a generalized workflow for the experimental determination of these
properties.
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Caption: Logical relationship between tert-butyl vinyl ether and its physical properties.
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Caption: Generalized experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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